N1-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-N2-(isoxazol-3-yl)oxalamide
Description
N1-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-N2-(isoxazol-3-yl)oxalamide, also known as BPO-27, is a novel compound that has attracted significant attention in the scientific community due to its potential therapeutic applications. BPO-27 is a small molecule that has been synthesized through a multi-step process, and its structure has been confirmed using various spectroscopic techniques.
Scientific Research Applications
Anticancer Activity
Benzofuran derivatives have garnered attention due to their potential as anticancer agents. The compound may inhibit cell growth in various cancer types, including leukemia, non-small cell lung cancer, colon cancer, CNS cancer, melanoma, and ovarian cancer . Further in vivo testing could validate its efficacy in reducing metastatic lesions without affecting vital organs .
Antibacterial Properties
Hydrazones, such as this compound, often display antibacterial activity. Investigating its effects against standard and clinical bacterial strains could provide valuable insights .
Drug Design and Heterocyclic Moieties
Heterocycles play a pivotal role in drug design. By modifying heterocyclic moieties, drug properties like polarity, lipophilicity, and hydrogen bonding capacity can be optimized. The 1,2,3-triazole moiety, present in this compound, is an active ingredient in antibiotics. Additionally, benzofurans with various substituents at the C-2 position have diverse biological activities and are used for treating cardiac arrhythmias and other ailments .
Natural Product Analogs
Benzofurans occur naturally and exhibit antiviral, antioxidant, and antifungal properties. A well-known example is ailanthoidol, which contains benzofuran and has multiple beneficial effects .
properties
IUPAC Name |
N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-N'-(1,2-oxazol-3-yl)oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O5/c25-18(19(26)22-17-7-10-28-23-17)21-12-13-5-8-24(9-6-13)20(27)16-11-14-3-1-2-4-15(14)29-16/h1-4,7,10-11,13H,5-6,8-9,12H2,(H,21,25)(H,22,23,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKUCECFUAQDBQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C(=O)NC2=NOC=C2)C(=O)C3=CC4=CC=CC=C4O3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-N2-(isoxazol-3-yl)oxalamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[(2-isopropyl-5-methylphenoxy)methyl]-1-methyl-1H-pyrazol-3-amine](/img/structure/B2521234.png)
![5-[2-methyl-5-(morpholine-4-sulfonyl)phenyl]-4-phenyl-4H-1,2,4-triazole-3-thiol](/img/structure/B2521235.png)
![(E)-N,N-dibutyl-4-(2-cyano-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)acetyl)benzenesulfonamide](/img/structure/B2521236.png)
![7-Hydroxy-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid hydrochloride](/img/structure/B2521244.png)
![6-{2-[5-methyl-2-(propan-2-yl)phenoxy]ethyl}-6H-indolo[2,3-b]quinoxaline](/img/structure/B2521245.png)
![2-(1-((4-methoxyphenyl)sulfonyl)piperidin-4-yl)-1H-benzo[d]imidazole](/img/structure/B2521249.png)
![N-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}-4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamide](/img/structure/B2521257.png)